Cas no 81928-54-3 (Benzoyl chloride, 4-(4-chlorobenzoyl)-)

Benzoyl chloride, 4-(4-chlorobenzoyl)- structure
81928-54-3 structure
Product Name:Benzoyl chloride, 4-(4-chlorobenzoyl)-
CAS No:81928-54-3
MF:C14H8Cl2O2
MW:279.11812210083
CID:702537
PubChem ID:13841489
Update Time:2025-04-19

Benzoyl chloride, 4-(4-chlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 4-(4-chlorobenzoyl)-
    • 4-(4-chlorobenzoyl)benzoyl chloride
    • SCHEMBL8772442
    • DTXSID10551018
    • 81928-54-3
    • Inchi: 1S/C14H8Cl2O2/c15-12-7-5-10(6-8-12)13(17)9-1-3-11(4-2-9)14(16)18/h1-8H
    • InChI Key: DUXJMJIEXYFFFG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(C(=O)Cl)=CC=1)=O

Computed Properties

  • Exact Mass: 277.9901349g/mol
  • Monoisotopic Mass: 277.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 34.1Ų
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